Cas no 1073135-75-7 (2-(4-ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile)

• Product Name: 2-(4-ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile
• CAS No: 1073135-75-7
• MDL: MFCD16786523
• CID: 4570369
• PubChem ID: 23540703
• Update Time: 2025-10-24

2-(4-ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)-2-[(trimethylsilyl)oxy]acetonitrile
• Benzeneacetonitrile, 4-ethyl-α-[(trimethylsilyl)oxy]-
• 2-(4-ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile

• MDL： MFCD16786523

Additional information on 2-(4-ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile

2-(4-Ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile: A Comprehensive Overview

2-(4-Ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile, also known by its CAS number 1073135-75-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure featuring a trimethylsilyl group and an oxycyanomethane moiety, has garnered attention due to its potential in organic synthesis and materials science. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials and pharmaceutical compounds.

The chemical structure of 2-(4-Ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile comprises a central oxycyanomethane unit attached to two distinct substituents: a 4-ethylphenyl group and a trimethylsilyl group. The trimethylsilyl group, known for its stability and reactivity, plays a crucial role in the compound's reactivity and selectivity in various chemical reactions. The 4-ethylphenyl group, on the other hand, contributes to the compound's aromaticity and enhances its solubility in organic solvents. This combination makes the compound highly suitable for use in Suzuki-Miyaura coupling reactions and other cross-coupling processes.

Recent advancements in organometallic chemistry have further elucidated the reactivity of 2-(4-Ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile. Researchers have demonstrated its effectiveness as a precursor for the synthesis of biaryl compounds, which are widely used in the pharmaceutical industry. The compound's ability to undergo controlled oxidative addition and transmetallation steps has made it a valuable tool in palladium-catalyzed reactions, enabling the construction of complex molecular architectures with high precision.

In terms of physical properties, 2-(4-Ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile exhibits a melting point of approximately -60°C and a boiling point around 85°C under standard conditions. Its solubility in common organic solvents such as dichloromethane, THF, and acetonitrile makes it convenient for use in various laboratory settings. The compound is also relatively stable under ambient conditions, although prolonged exposure to light or high temperatures may lead to gradual decomposition.

The synthesis of 2-(4-Ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile typically involves a multi-step process that begins with the preparation of the corresponding silylated alcohol. Recent optimizations have focused on improving the yield and purity of the final product by employing novel catalyst systems and reaction conditions. For instance, the use of fluoride ion initiators has been shown to enhance the efficiency of silylation reactions, leading to higher-quality products.

In addition to its role as an intermediate in organic synthesis, 2-(4-Ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile has found applications in materials science. Its ability to form stable complexes with transition metals has made it useful in catalytic processes for the production of high-performance polymers and nanomaterials. Recent studies have explored its potential as a precursor for metal-organic frameworks (MOFs), which are promising candidates for gas storage and separation technologies.

The safety profile of 2-(4-Ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile is generally favorable under normal handling conditions. However, it is recommended to handle the compound with care due to its potential irritancy to eyes and skin. Proper ventilation should be ensured during handling, and protective equipment such as gloves and goggles should be worn to minimize exposure risks.

In conclusion, 2-(4-Ethylphenyl)-2-(trimethylsilyl)oxyacetonitrile, with its unique chemical structure and versatile properties, continues to be an important compound in contemporary chemical research. Its applications span across organic synthesis, catalysis, and materials science, making it a valuable tool for researchers aiming to develop innovative solutions across these disciplines.